Cas no 1799436-83-1 (1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol)

• Product Name: 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol
• CAS No: 1799436-83-1
• MF: C₁₆H₂₃N₃O₁₀
• MW: 417.367924928665
• CID: 5162253
• Update Time: 2025-11-05

1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol, 4-O-(2-azidoethyl)-, 1,2,5,6-tetraacetate
• 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol

• Inchi： 1S/C16H23N3O10/c1-7(20)26-13-11(24)12(25-6-5-18-19-17)14(27-8(2)21)16(29-10(4)23)15(13)28-9(3)22/h11-16,24H,5-6H2,1-4H3/t11-,12-,13-,14+,15-,16-/m1/s1
• InChI Key： BKRQWTCHPKSGNA-YTQIUSBHSA-N
• SMILES： O([C@@H]1[C@H]([C@H](OCCN=[N+]=[N-])[C@@H](O)[C@@H](OC(=O)C)[C@H]1OC(=O)C)OC(=O)C)C(=O)C

Additional information on 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol

Professional Introduction to 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol (CAS No. 1799436-83-1)

1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol, identified by the chemical identifier CAS No. 1799436-83-1, is a sophisticated glycoside derivative that has garnered significant attention in the field of medicinal chemistry and biochemistry due to its unique structural and functional properties. This compound represents a convergence of carbohydrate chemistry and heterocyclic functionalization, making it a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

The structural framework of 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol is derived from inositol, a naturally occurring polyol that serves as a crucial scaffold in numerous biological pathways. The modification of inositol with acetyl groups at the 1, 2, 5, and 6 positions enhances its stability and reactivity, while the introduction of an azido group at the 4-position introduces a versatile handle for further chemical transformations. This dual modification makes the compound particularly useful in the construction of glycosaminoglycan mimetics and other carbohydrate-based drug candidates.

In recent years, there has been a surge in research focused on carbohydrate-based therapeutics due to their role as key mediators in cell signaling and immune responses. The azido group in 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol allows for facile click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has been widely employed in the synthesis of conjugates for targeted drug delivery systems. These conjugates hold promise for applications in oncology and immunotherapy by enabling site-specific delivery of therapeutic agents.

Moreover, the acetylated inositol backbone provides a platform for further derivatization into more complex structures. For instance, the acetyl groups can be selectively removed under mild acidic or basic conditions to regenerate hydroxyl groups that can be further functionalized. This flexibility is particularly advantageous in drug discovery pipelines where rapid iteration and diversification of molecular structures are essential.

Recent studies have highlighted the potential of 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol as a precursor in the synthesis of novel immunomodulators. In particular, derivatives of this compound have shown promise in modulating toll-like receptor (TLR) signaling pathways, which are critical for initiating innate immune responses. By selectively targeting TLRs such as TLR2 and TLR4, these compounds may offer therapeutic benefits in managing inflammatory diseases and infections.

The utility of 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol extends beyond immunomodulation. Its structural motif is reminiscent of gangliosides, a class of glycosphingolipids that play pivotal roles in cell recognition and signal transduction. Researchers are exploring its potential as a scaffold for developing mimics of gangliosides with applications in neurodegenerative diseases such as Alzheimer's disease. The ability to modify both the sugar core and the azido group allows for fine-tuning of interactions with biological targets.

The synthesis of 1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azido group at the 4-position is particularly sensitive to over-reduction or decomposition under harsh conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion,1,2,5,6-Tetra-O-acetyl-4-O-azidoethyl-D-myo-inositol (CAS No. 1799436-83-1) represents a compelling example of how structural modification can unlock new functionalities from natural scaffolds like inositol. Its versatility as an intermediate for synthesizing complex carbohydrate-based molecules positions it as a valuable tool in drug discovery efforts aimed at addressing diverse therapeutic challenges.